Cas no 2375259-82-6 (Spiro[2.2]pentan-1-amine, 4,4-difluoro-)

Spiro[2.2]pentan-1-amine, 4,4-difluoro- is a structurally unique amine featuring a spirocyclic core with two fluorine atoms at the 4-position. The compact spiro[2.2]pentane framework imparts high steric constraint and rigidity, while the difluoro substitution enhances electronic properties, making it valuable in medicinal chemistry and agrochemical research. This compound serves as a versatile building block for designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators due to its ability to influence conformational stability and binding affinity. Its synthetic utility is further underscored by the fluorine atoms, which can improve metabolic stability and lipophilicity in drug candidates.

Spiro[2.2]pentan-1-amine, 4,4-difluoro- structure

2375259-82-6 structure

Product Name:Spiro[2.2]pentan-1-amine, 4,4-difluoro-

CAS No:2375259-82-6

MF:C₅H₇F₂N

MW:119.112588167191

CID:5823370

PubChem ID:145867360

Update Time:2025-06-21

Spiro[2.2]pentan-1-amine, 4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

- Spiro[2.2]pentan-1-amine, 4,4-difluoro-
- 2375259-82-6
- EN300-7435804
- 4,4-difluorospiro[2.2]pentan-1-amine
- Inchi： 1S/C5H7F2N/c6-5(7)2-4(5)1-3(4)8/h3H,1-2,8H2
- InChI Key： NQRQGOPQRXFXSA-UHFFFAOYSA-N
- SMILES： C1(N)C2(CC2(F)F)C1

Computed Properties

Exact Mass: 119.05465555g/mol
Monoisotopic Mass: 119.05465555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Boiling Point: 120.3±30.0 °C(Predicted)
pka: 7.76±0.40(Predicted)

Spiro[2.2]pentan-1-amine, 4,4-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7435804-0.05g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	0.05g	$1261.0	2025-03-11
Enamine	EN300-7435804-0.1g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	0.1g	$1320.0	2025-03-11
Enamine	EN300-7435804-0.25g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	0.25g	$1381.0	2025-03-11
Enamine	EN300-7435804-0.5g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	0.5g	$1440.0	2025-03-11
Enamine	EN300-7435804-1.0g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	1.0g	$1500.0	2025-03-11
Enamine	EN300-7435804-2.5g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	2.5g	$2940.0	2025-03-11
Enamine	EN300-7435804-5.0g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	5.0g	$4349.0	2025-03-11
Enamine	EN300-7435804-10.0g	4,4-difluorospiro[2.2]pentan-1-amine	2375259-82-6	95.0%	10.0g	$6450.0	2025-03-11